Cas no 2095075-18-4 (2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2095075-18-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5958081
• PubChem ID: 126754418
• Update Time: 2025-07-22

2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• SCHEMBL18706922
• 2095075-18-4
• EN300-1817046

• Inchi： 1S/C8H9NO3/c1-4-2-7(9-12-4)5-3-6(5)8(10)11/h2,5-6H,3H2,1H3,(H,10,11)
• InChI Key： RHZYXSLWJAJQRY-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2095075-18-4)

2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2095075-18-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives featuring a cyclopropane ring conjugated with an oxazole moiety, which confers unique structural and functional properties. The presence of a methyl group at the 5-position of the oxazole ring and the carboxylic acid functionality at the 1-position of the cyclopropane ring enhances its potential as a building block for drug discovery and development.

The cyclopropane moiety is particularly noteworthy due to its rigid three-membered ring structure, which can introduce conformational constraints into molecules. This rigidity often leads to increased binding affinity and selectivity when incorporated into drug candidates. In contrast, the oxazole ring is a well-studied pharmacophore found in numerous bioactive natural products and synthetic drugs, known for its ability to interact with biological targets such as enzymes and receptors. The combination of these structural elements in 2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid suggests potential applications in modulating biological pathways relevant to human health.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets more accurately. Studies indicate that the methyl group at the 5-position of the oxazole ring may play a critical role in stabilizing interactions with protein binding pockets, while the carboxylic acid functionality at the cyclopropane ring could facilitate hydrogen bonding or ionic interactions. These features make 2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate affinity for certain enzyme targets, with potential applications in treating inflammatory diseases or neurological disorders. The oxazole ring's ability to engage with heme groups in enzymes like cyclooxygenases (COX) or lipoxygenases has been particularly highlighted as a possible mechanism of action. Additionally, the cyclopropane ring's strain energy may contribute to unique reactivity patterns that could be exploited in designing next-generation therapeutics.

The synthesis of 2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step sequences requiring careful optimization to ensure high yields and purity. However, recent methodologies leveraging transition metal catalysis have shown promise in streamlining these processes. For instance, palladium-catalyzed cross-coupling reactions between halogenated cyclopropanes and organometallic oxazole derivatives offer an efficient pathway to construct the desired framework. Such advances not only enhance accessibility but also allow for greater structural diversification.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic properties. 2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular scaffold. Its potential as an intermediate or lead compound has prompted collaborations between academic researchers and pharmaceutical companies aiming to develop novel therapeutics targeting unmet medical needs.

As research progresses, further exploration of derivatives of 2-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid may uncover additional therapeutic applications. Modifications such as altering substituents on the oxazole ring or introducing different functional groups at the cyclopropane position could yield compounds with enhanced potency or selectivity. High-throughput screening (HTS) campaigns combined with structure-based drug design (SBDD) approaches are likely to accelerate this discovery process by rapidly identifying promising candidates for preclinical evaluation.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing before human trials commence. For 2-(5-methyl-1,2-oxtazol -3 - yl)cyclopropanecarboxylicacid, comprehensive toxicological studies will be essential to assess its potential side effects or interactions with other drugs before it can progress toward clinical development. Collaborative efforts between synthetic chemists who provide high-quality starting materials and biologists who evaluate biological activity will be critical in ensuring its successful translation from bench science to market-ready therapeutics.

Future directions may also include exploring synthetic routes that incorporate green chemistry principles, reducing waste and energy consumption while maintaining high yields. Solvent-free reactions or those using recyclable catalysts could make production more sustainable without compromising efficiency—a growing priority across all stages of chemical manufacturing worldwide.